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Compound of Interest

Compound Name: Quinotolast sodium

Cat. No.: B1240975

Get Quote

Introduction & Mechanism of Action
Quinotolast sodium (also known as TMK-688 or FR71021) is a potent anti-allergic agent

classified as a mast cell stabilizer. Unlike H1-antihistamines which block receptors downstream,

Quinotolast acts upstream by inhibiting the degranulation of mast cells and basophils.

Its primary pharmacological distinctiveness lies in its dual-inhibition mechanism:

Inhibition of Pre-formed Mediators: It suppresses the exocytosis of granules containing

histamine and

-hexosaminidase.

Inhibition of De Novo Mediators: It significantly reduces the synthesis and release of

arachidonic acid metabolites, specifically Leukotriene C4 (LTC4) and Prostaglandin D2

(PGD2).[1]

This application note provides a standardized, high-stringency workflow for evaluating

Quinotolast sodium using RBL-2H3 (Rat Basophilic Leukemia) cells, the industry-standard

model for IgE-mediated degranulation.
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Signaling Pathway & Drug Target
The following diagram illustrates the IgE-mediated signaling cascade and the specific

intervention points of Quinotolast sodium.
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Figure 1: Mechanism of Action. Quinotolast inhibits both immediate degranulation and

downstream lipid mediator synthesis.

Pre-Assay Preparation
Compound Handling & Solubility

Molecular Weight: ~370.30 g/mol (Sodium salt).[2][3]

Solubility: Soluble in water and saline. However, for consistent in vitro stock preparation,

DMSO is recommended to prevent micro-precipitation during freeze-thaw cycles, followed by

dilution in aqueous buffer.

Storage: Lyophilized powder at -20°C. Stock solutions (100 mM) at -80°C.

Reagent Setup
Reagent Concentration / Recipe Purpose

Tyrode’s Buffer

130 mM NaCl, 5 mM KCl, 1.4

mM CaCl₂, 1 mM MgCl₂, 5.6

mM Glucose, 10 mM HEPES,

0.1% BSA, pH 7.4.

Assay buffer (Physiological salt

solution).

Anti-DNP IgE
0.5 - 1.0

g/mL (Monoclonal anti-DNP).

Sensitization of RBL-2H3 cells.

[4]

DNP-BSA
100 ng/mL - 1

g/mL.

Antigen to crosslink IgE and

trigger response.

Substrate Solution

1 mM p-nitrophenyl-N-acetyl-

-D-glucosaminide (p-NAG) in

0.1 M citrate buffer (pH 4.5).

Chromogenic substrate for

-hexosaminidase.

Stop Solution
0.1 M Na₂CO₃ / 0.1 M

NaHCO₃ (pH 10.0).

Stops enzymatic reaction and

develops color.
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Protocol A: -Hexosaminidase Release Assay
This assay is the "Gold Standard" for measuring mast cell degranulation.

-hexosaminidase co-localizes with histamine in granules and is more stable and easier to
quantify than histamine itself.

Step-by-Step Methodology
1. Cell Seeding & Sensitization (Day 1)

Harvest RBL-2H3 cells (passage 3–15) using trypsin-EDTA.

Resuspend in MEM + 10% FBS.

Seed 5 × 10⁴ cells/well in a 96-well flat-bottom plate.

Add Anti-DNP IgE (0.5

g/mL) directly to the media.

Incubate overnight (16–24 hours) at 37°C, 5% CO₂.

2. Compound Treatment (Day 2)

Aspirate media and wash cells 2× with warm Tyrode’s Buffer to remove unbound IgE.

Add Quinotolast Sodium diluted in Tyrode’s Buffer.

Recommended Range: 0.1, 1, 10, 50, 100

g/mL.

Vehicle Control: Tyrode’s + DMSO (match highest drug DMSO concentration, <0.1%).

Incubate for 15–30 minutes at 37°C.

3. Stimulation

Add DNP-BSA (Antigen) to a final concentration of 100 ng/mL.
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Incubate for 45–60 minutes at 37°C.

4. Quantification

Transfer 50

L of supernatant from each well to a fresh 96-well plate.

Total Lysate Control: In the original cell plate, add 50

L of 1% Triton X-100 to lyse remaining cells (representing 100% content). Transfer 50

L of this lysate to the fresh plate.

Add 50

L of Substrate Solution (p-NAG) to all supernatant and lysate wells.

Incubate for 60 minutes at 37°C (protect from light).

Add 100

L of Stop Solution to terminate the reaction.

Read Absorbance at 405 nm.[5]

Data Analysis
Calculate the percentage of degranulation:

[6][7][8][9][10]

Inhibition Calculation: Normalize against the "No Drug + DNP-BSA" positive control to

determine % Inhibition.

Protocol B: Leukotriene C4 (LTC4) Inhibition Assay
Quinotolast sodium is distinct because it inhibits the synthesis of lipid mediators. This assay

validates that mechanism.
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Step-by-Step Methodology
1. Preparation

Follow the seeding and sensitization steps from Protocol A.

Note: This assay requires higher sensitivity. Ensure cell density is at least 1–2 × 10⁵

cells/well (consider using 24-well plates if supernatant volume for ELISA is high).

2. Treatment & Stimulation

Wash cells and add Quinotolast Sodium (Pre-incubation: 15 min).

Stimulate with DNP-BSA (100 ng/mL) for 4 hours.

Why 4 hours? Lipid mediator synthesis (de novo) takes longer than immediate

degranulation.

3. Sample Collection

Collect supernatant.[5] Centrifuge at 300 × g for 5 mins to remove debris.

Store supernatant at -80°C if not assaying immediately.

4. Quantification (Competitive ELISA)

Use a commercial Cysteinyl Leukotriene ELISA Kit (e.g., specific for LTC4/D4/E4).

Follow kit instructions:

Incubate samples with alkaline phosphatase-conjugated LTC4 tracer and monoclonal

antibody.

Wash and add substrate (p-NPP).

Read OD at 405 nm.[5][10]

Curve Fitting: Use a 4-parameter logistic (4-PL) curve to interpolate concentrations.
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Experimental Workflow Diagram
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Figure 2: Integrated workflow for parallel assessment of degranulation and lipid mediator

synthesis.
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Issue Probable Cause Corrective Action

High Background Release Cell stress or poor handling.

Use gentle washing (pipette

down the side of the well).

Ensure buffer is warm (37°C)

to prevent cold-shock

degranulation.

Low Signal Window Inefficient sensitization.

Verify IgE quality. Ensure DNP-

BSA concentration is optimized

(perform a dose-response

curve for DNP-BSA: 10–1000

ng/mL).

Drug Precipitation
High concentration in aqueous

buffer.

If testing >100

g/mL, ensure DMSO stock is

fully dissolved before diluting.

Check buffer pH (Quinotolast

is stable at pH 7.4).

No Inhibition Observed Wrong stimulation time.

Pre-incubation is critical.

Quinotolast needs ~15 mins to

stabilize the membrane before

the antigen trigger.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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